![molecular formula C16H12N2OSn B14198692 4,4'-[(Oxostannanediyl)bis(methylene)]dibenzonitrile CAS No. 906454-24-8](/img/structure/B14198692.png)
4,4'-[(Oxostannanediyl)bis(methylene)]dibenzonitrile
Overview
Description
4,4’-[(Oxostannanediyl)bis(methylene)]dibenzonitrile is a complex organotin compound characterized by the presence of a tin atom bonded to two benzene rings through methylene bridges
Preparation Methods
The synthesis of 4,4’-[(Oxostannanediyl)bis(methylene)]dibenzonitrile typically involves the reaction of dibenzonitrile with a tin-based reagent under controlled conditions. One common method involves the use of stannous chloride (SnCl2) as a starting material, which reacts with dibenzonitrile in the presence of a suitable solvent and catalyst. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yields and purity of the desired product .
Chemical Reactions Analysis
4,4’-[(Oxostannanediyl)bis(methylene)]dibenzonitrile undergoes various
Properties
CAS No. |
906454-24-8 |
|---|---|
Molecular Formula |
C16H12N2OSn |
Molecular Weight |
367.0 g/mol |
IUPAC Name |
bis[(4-cyanophenyl)methyl]-oxotin |
InChI |
InChI=1S/2C8H6N.O.Sn/c2*1-7-2-4-8(6-9)5-3-7;;/h2*2-5H,1H2;; |
InChI Key |
JHEBGJDLWKOCBE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C[Sn](=O)CC2=CC=C(C=C2)C#N)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(benzenesulfonyl)pyridin-4-yl]methanesulfonamide](/img/structure/B14198610.png)
![4-[(E)-(2-Bromo-4,6-dinitrophenyl)diazenyl]aniline](/img/structure/B14198636.png)
![4-{1-Amino-2-[(benzenesulfonyl)amino]ethyl}-N-(pyridin-4-yl)benzamide](/img/structure/B14198643.png)
![3-Oxo-3-[2-(pyrrolidine-1-sulfonyl)anilino]propanoic acid](/img/structure/B14198657.png)
![Methyl (3S)-3-[methyl(phenyl)amino]octanoate](/img/structure/B14198687.png)
![(6-Chloro-1H-indol-3-yl)[4-(4-methoxyphenyl)piperazin-1-yl]methanone](/img/structure/B14198698.png)
